6-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-9-methyl-9H-purine
Description
The compound 6-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-9-methyl-9H-purine features a purine core substituted at position 6 with a piperazine ring bearing a 2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl group and at position 9 with a methyl group. This structure combines a heteroaromatic purine scaffold with a pyrimidine-functionalized piperazine moiety, likely designed to modulate electronic and steric properties for enhanced pharmacological activity.
Properties
IUPAC Name |
6-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-9-methylpurine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25FN8/c1-12-13(20)15(25-18(24-12)19(2,3)4)27-6-8-28(9-7-27)17-14-16(21-10-22-17)26(5)11-23-14/h10-11H,6-9H2,1-5H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QTQNHUVLXWUBLD-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=N1)C(C)(C)C)N2CCN(CC2)C3=NC=NC4=C3N=CN4C)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25FN8 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Substituent Diversity and Structural Features
- Pyrimidine vs. Acyl/Sulfonyl Groups: The target compound’s piperazine substituent is a fluorinated, tert-butyl/methyl-decorated pyrimidine, distinguishing it from analogs with acyl (e.g., acetyl, trifluoroacetyl) or sulfonyl groups (e.g., compound 11 in ).
- Pyrimidine vs. Aryl Groups: and describe compounds with aryl substituents (e.g., 2,3-dimethylphenyl, chlorophenyl-piperidine).
- Heterocyclic vs. Benzodioxole Groups :
’s compound features a benzodioxolylmethyl group, which provides electron-rich aromaticity, contrasting with the pyrimidine’s electron-withdrawing fluorine and tert-butyl groups.
Physicochemical Properties
Melting points and molecular weights correlate with substituent hydrophobicity and crystallinity:
- High-Melting Compounds :
- Low-Melting Compounds :
Data Table: Key Analogs and Properties
*Molecular weights estimated from MS (M+1) data.
Key Observations
- Substituent Impact on Yield : Bulky or electron-deficient groups (e.g., trifluoroacetyl in 30 ) reduce yields, while compact acyl groups (e.g., acetyl in 29 ) favor higher efficiency.
- Thermal Stability : Aryl and rigid acyl substituents (e.g., 35 , 30 ) correlate with higher melting points, suggesting stronger intermolecular interactions.
- Potential Pharmacological Implications: The target’s pyrimidine group may improve target binding compared to acylated analogs due to nitrogen-mediated hydrogen bonding, though this requires experimental validation.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
